Cas no 1217230-08-4 ((2E)-3-4-(dimethylamino)phenyl-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile hydrobromide)

• Product Name: (2E)-3-4-(dimethylamino)phenyl-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile hydrobromide
• CAS No: 1217230-08-4
• MF: C₂₁H₂₀BrN₃OS
• MW: 442.372002601624
• CID: 6262265
• PubChem ID: 18560781
• Update Time: 2025-07-19

(2E)-3-4-(dimethylamino)phenyl-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-(dimethylamino)phenyl-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile hydrobromide
• F1794-0038
• (E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile;hydrobromide
• AKOS026679383
• (2E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile hydrobromide
• (E)-3-(4-(dimethylamino)phenyl)-2-(4-(4-methoxyphenyl)thiazol-2-yl)acrylonitrile hydrobromide
• 1217230-08-4

• Inchi： 1S/C21H19N3OS.BrH/c1-24(2)18-8-4-15(5-9-18)12-17(13-22)21-23-20(14-26-21)16-6-10-19(25-3)11-7-16;/h4-12,14H,1-3H3;1H/b17-12+;
• InChI Key： SWCSGUOLTMCLEB-KCUXUEJTSA-N
• SMILES： Br.S1C=C(C2C=CC(=CC=2)OC)N=C1/C(/C#N)=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 441.05105g/mol
• Monoisotopic Mass: 441.05105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2E)-3-4-(dimethylamino)phenyl-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile hydrobromide

Research Brief on (2E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile hydrobromide (CAS: 1217230-08-4)

The compound (2E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile hydrobromide (CAS: 1217230-08-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the presence of a thiazole ring and a dimethylamino phenyl group, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key enzymatic sites, providing a foundation for further drug development.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its hydrobromide salt form enhances solubility and bioavailability, addressing a common challenge in drug formulation. These findings suggest potential applications in oncology and autoimmune diseases, although further clinical validation is required.

The synthesis of (2E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile hydrobromide involves a multi-step process, including condensation reactions and subsequent salt formation. Recent optimizations in synthetic routes have improved yield and purity, facilitating larger-scale production for research and potential therapeutic use.

Despite these advancements, challenges remain, including the need for comprehensive toxicity studies and the exploration of combination therapies to enhance therapeutic outcomes. Future research directions may focus on structural modifications to improve pharmacokinetic properties and reduce off-target effects.

In conclusion, (2E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile hydrobromide represents a promising candidate for further investigation in drug development. Its unique chemical properties and biological activity underscore its potential to address unmet medical needs in various disease areas.